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Compound of Interest

Compound Name: Benzotrifuroxan

Cat. No.: B3051571

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Benzotrifuroxan (BTF) is a highly energetic and sensitive primary explosive. The
information provided herein is for guidance purposes and should be supplemented by a
thorough risk assessment conducted by qualified personnel at your institution. Always consult
with your institution's Environmental Health and Safety (EHS) department before handling this
substance.

Immediate Safety and Hazard Information

Benzotrifuroxan is a powerful explosive that is highly sensitive to initiation from shock, friction,
impact, heat, and electrostatic discharge. It is also reported to be a mild skin irritant and a
severe eye irritant. Due to its hazardous nature, all handling of BTF must be conducted with
extreme caution in a controlled laboratory environment specifically designed for handling
explosives.

Quantitative Hazard Data
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Property

Value

Notes

Physical State

Crystalline solid

Molecular Formula CeNeOe
Molecular Weight 252.10 g/mol [1]

Can be initiated by dropping,
Explosive Type Primary Explosive impacting, friction, or

electrostatic discharge.

Detonation Velocity

7115.26 m/s (for BTF/ONA

cocrystal)

The detonation velocity of pure
BTF may be higher.
Cocrystallization is a technique
used to reduce the sensitivity

of explosives.

Impact Sensitivity (Hso)

56.0 cm (pure BTF) to 90.0 cm
(BTF/ONA cocrystal)

Hso is the drop height at which
there is a 50% probability of
initiation. A higher value
indicates lower sensitivity. The
value for pure BTF indicates

high sensitivity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Benzotrifuroxan.

e Primary Protection (Essential for all handling):

o Eye Protection: Chemical splash goggles and a full-face shield are required at all times.

o Hand Protection: Use dual-layered gloves. The outer glove should be a heavy-duty,

chemical-resistant glove (e.g., Butyl rubber), and the inner glove can be a disposable

nitrile glove for dexterity. Nitrile gloves provide splash protection but should be changed

immediately upon contact with BTF.[2][3][4] Always consult a glove compatibility chart,

though specific data for BTF is limited.
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o Body Protection: A flame-resistant lab coat is essential. For operations with a higher risk of
explosion, a leather jacket with arm protection or a blast suit may be required.

o Footwear: Closed-toe, sturdy leather shoes are mandatory. Conductive-sole shoes should
be worn when handling uncharacterized energetic materials to dissipate static electricity.

[5]

e Secondary Protection (Task-dependent):

o Blast Shield: All operations involving BTF must be conducted behind a certified blast
shield.

o Hearing Protection: Earmuffs or earplugs should be worn during any procedure with a risk
of detonation.

o Respiratory Protection: While BTF is a solid, if there is any risk of generating dust or
aerosols, a full-face respirator with appropriate cartridges should be used.[6]

Operational Plan: Handling and Storage

3.1. Engineering Controls

e Fume Hood: All handling of BTF should be performed in a chemical fume hood with the sash
at the lowest possible position. The fume hood should be equipped with a blast shield.

o Ventilation: Ensure adequate ventilation to prevent the accumulation of any potential vapors
or dust.

» Static Control: The work area must be grounded. Use of anti-static mats and wrist straps is
highly recommended. All equipment must be properly bonded and grounded.

3.2. Safe Handling Procedures
» Minimize Quantities: Use the smallest feasible quantity of BTF for any experiment.

e Avoid Ignition Sources: Prohibit all sources of ignition, including open flames, hot plates, and
spark-producing equipment, from the handling area.
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» Use Non-Sparking Tools: Utilize tools made of non-sparking materials (e.g., wood, plastic, or
non-ferrous metals). Avoid scraping or creating friction.

e Controlled Environment: Maintain a clean and organized workspace. Remove all
unnecessary chemicals and equipment from the immediate area.

» Date and Inspect: All containers of BTF must be dated upon receipt and upon opening.
Regularly inspect containers for signs of instability, such as discoloration or crystal formation
around the cap.[6] If any of these signs are present, do not handle the container and contact
your EHS department immediately.

o Recrystallization: BTF can be purified by recrystallization, which may improve its stability and
safe handling.[7][8][9] HowevVer, this process itself carries significant risks and should only be
performed by experienced personnel following a validated protocol.

3.3. Storage

e Segregation: Store BTF in a dedicated, locked, and well-ventilated explosives magazine or a
specially designed storage cabinet. It must be segregated from all other chemicals,
particularly flammable and combustible materials.

e Secondary Containment: Store containers of BTF in a secondary container to prevent spills
and breakage.

o Temperature Control: Store in a cool, dry place away from direct sunlight and heat sources.

o Container Type: Store in the original container if possible. If transferring, use containers
made of compatible materials and ensure they are properly labeled. Avoid glass containers
with screw-top caps.

Emergency and Disposal Plan

4.1. Spill Response
o Evacuate: In the event of a spill, immediately evacuate the area and alert others.

e |solate: Secure the area and prevent entry.
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» Contact EHS: Notify your institution's EHS department and emergency response team
immediately. Do not attempt to clean up a spill of BTF unless you are trained and equipped
to do so.

o Decontamination: If a clean-up is authorized, use non-sparking tools and appropriate
absorbents as directed by your EHS team.

4.2. Exposure Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station. Seek immediate medical attention.

» Skin Contact: Promptly wash the affected area with soap and water. Remove contaminated
clothing. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

4.3. Disposal Plan

e Do Not Dispose in Regular Waste: BTF is a hazardous and explosive waste and must not be
disposed of in regular laboratory trash or down the drain.

e EHS Coordination: All disposal of BTF and BTF-contaminated materials must be coordinated
through your institution's EHS department. They will have established procedures for the
safe collection and disposal of explosive waste.

» Waste Labeling: All waste containers must be clearly labeled as "Hazardous Waste:
Benzotrifuroxan (Explosive)" and include the date of generation.

» Deactivation: Do not attempt to chemically deactivate BTF unless you are following a well-
established and validated procedure under the direct supervision of an explosives expert.
The search results did not provide a specific protocol for the chemical deactivation of
furoxan-based explosives.
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Experimental Protocols

Due to the extreme hazards associated with Benzotrifuroxan, detailed experimental protocols
are not provided here. Any work with this compound requires the development of a specific
Standard Operating Procedure (SOP) that is reviewed and approved by the Principal
Investigator and the institution's EHS department.

A 1977 technical report mentions a general procedure for preparing adducts of BTF, which
involves dissolving 100-200 mg of BTF in 0.3-0.5 ml of the adduct-forming compound.[10] This
indicates that small-scale solution-phase handling has been performed, but this information is
dated and should be approached with extreme caution.

Visualizations
Logical Workflow for Handling Benzotrifuroxan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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